5-methyl-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H14N6O2/c1-9-5-12(19-22-9)14(21)17-7-10-6-11(18-20(10)2)13-8-15-3-4-16-13/h3-6,8H,7H2,1-2H3,(H,17,21)
• InChI Key: CLJGHZBZZNHBOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC2=CC(=NN2C)C3=NC=CN=C3
• Molecular Formula: C14H14N6O2
• Molecular Weight: 298.30 g/mol
• CAS No.: 2034288-30-5

Description

5-methyl-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C14H14N6O2 and its molecular weight is 298.306. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound of interest is related to a class of chemicals that undergo various synthetic transformations, contributing to the field of organic and medicinal chemistry. A study on the synthesis of 3-methylisoxazole-5-carboxamides and 5-[(1H-pyrazol-1-yl)carbonyl]-3-methyl isoxazoles presents a one-pot synthesis approach, producing a range of derivatives from 3-methyl isoxazole-5-carboxylic acid. These derivatives are of interest due to their potential applications in drug development and as intermediates in chemical synthesis (Martins et al., 2002).

Biological Activities

Compounds similar to 5-methyl-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)isoxazole-3-carboxamide have been explored for their biological activities, particularly in the context of cytotoxicity. For instance, the synthesis and characterization of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides revealed that these compounds possess in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating potential for anticancer applications (Hassan, Hafez, & Osman, 2014).

Applications in Herbicide Development

Research has also been conducted on derivatives of pyrazole for their use as herbicides. A study on novel protoporphyrinogen oxidase inhibitors, specifically 3H-pyrazolo[3,4-d][1,2,3]triazin-4-one derivatives, showed that these compounds exhibit significant herbicidal activity and inhibit protoporphyrinogen oxidase activity in vitro. This suggests potential agricultural applications for similar compounds in controlling unwanted vegetation (Li et al., 2008).

Development of New Antitumor Agents

Another area of research involves the exploration of pyrazole derivatives for antitumor activities. Studies have synthesized and investigated the biological activities of various pyrazole compounds, revealing their potential as new leads for antitumor agents. The structural diversity and ability to modify the chemical properties of these compounds allow for the development of targeted therapies against specific types of cancer cells (Hafez et al., 2013).